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Compound of Interest

Compound Name: D-Glucose-13C2,d2

Cat. No.: B12410730

Get Quote

In the intricate field of metabolic research, the ability to trace the journey of molecules through

complex biochemical networks is paramount. Stable isotope-labeled compounds, particularly

glucose tracers, are indispensable tools for metabolic flux analysis (MFA), enabling scientists to

quantify the rates of metabolic pathways such as glycolysis, the pentose phosphate pathway

(PPP), and the tricarboxylic acid (TCA) cycle.[1][2][3] This guide provides an objective

comparison of D-Glucose-¹³C₂,d₂, with a primary focus on its widely-used analogue D-[1,2-

¹³C₂]glucose, against other common stable isotope tracers.

The selection of an appropriate tracer is critical and depends entirely on the specific research

question.[4] Tracers like D-[1,2-¹³C₂]glucose are specifically designed to resolve complex

pathway intersections, offering distinct advantages over uniformly labeled or single-labeled

variants for certain applications.[5]

Comparative Analysis of Common Glucose Tracers
The utility of a glucose tracer is determined by which carbon positions are labeled. This dictates

the labeling patterns of downstream metabolites, providing unique insights into the pathways

that produced them. The D-Glucose-¹³C₂,d₂ tracer, by having labels on adjacent carbons (e.g.,
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C1 and C2), is particularly powerful for distinguishing between pathways that either cleave or

preserve this C1-C2 bond.

Below is a summary of common ¹³C-glucose tracers and their primary applications.
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Tracer Formula
Primary
Application(s)

Strengths Limitations

D-[1,2-

¹³C₂]Glucose

HOCH₂

(CHOH)₃(¹³CHO

H)¹³CHO

Pentose

Phosphate

Pathway (PPP)

vs. Glycolysis

Flux: Precisely

measures the

relative

contributions of

these two major

glucose-

catabolizing

pathways.[5][6]

[7]

The C1-C2 bond

is broken in the

PPP but

maintained in

glycolysis,

creating distinct

labeling patterns

in downstream

metabolites like

pyruvate and

lactate.[8] This

makes it superior

for resolving PPP

flux.[5]

Less informative

for tracking the

entire carbon

backbone into

the TCA cycle

compared to

uniformly labeled

glucose.

[U-¹³C₆]Glucose
HO¹³CH₂(¹³CHO

H)₄¹³CHO

General Carbon

Tracing: Tracks

the full glucose

backbone into

glycolysis, the

TCA cycle,

amino acid

synthesis, and

fatty acid

synthesis.[9][10]

[11]

Provides a

comprehensive

overview of

glucose carbon

fate.[10] The

M+6 labeling is

easily traced to

M+3

pyruvate/lactate

and M+2 acetyl-

CoA.[1]

Can be less

precise for

resolving specific

pathway splits,

like the PPP,

because all

carbons are

labeled.[5]

[1-¹³C]Glucose HOCH₂(CHOH)₄¹

³CHO

PPP Activity:

Historically used

to estimate PPP

flux by

measuring the

release of ¹³CO₂

from the C1

position.

Simple to

interpret for CO₂

production via

the oxidative

PPP.

Considered less

accurate than

[1,2-¹³C₂]glucose

for

comprehensive

flux analysis as it

provides less

information about

downstream
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metabolite

labeling.[5]

[6,6-²H₂]Glucose
(Deuterium on

C6)

Whole-Body

Glucose

Turnover:

Frequently used

in in vivo studies

to measure the

rate of glucose

production and

appearance.[12]

[13]

Deuterium labels

do not interfere

with ¹³C-based

measurements,

allowing for

simultaneous

dual or triple

tracer studies.

[12][14][15]

Does not provide

detailed

information on

intracellular

carbon

transitions in the

same way ¹³C

tracers do.

D-Glucose-

¹³C₂,d₂
(Hypothetical)

Redox

Metabolism &

PPP/Glycolysis

Flux: Would

combine the

benefits of [1,2-

¹³C₂]glucose with

the ability to

trace hydrogen

atoms and

associated redox

reactions (e.g.,

NADPH

production).

The dual ¹³C and

²H labels could

theoretically link

carbon flux

directly to redox

cofactor status,

offering a unique

analytical

window.

Not a commonly

available tracer;

its specific

advantages and

analytical

complexities are

not well-

documented in

current literature.

Featured Tracer: The Power of D-[1,2-¹³C₂]Glucose
The primary strength of labeling the C1 and C2 positions is the ability to differentiate glycolysis

from the pentose phosphate pathway.

In Glycolysis: The six-carbon glucose molecule is cleaved into two three-carbon pyruvate

molecules. The bond between C1 and C2 remains intact through this process, resulting in

pyruvate that is either unlabeled (from C4-C6) or M+2 labeled (from C1-C3).
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In the Pentose Phosphate Pathway: The first step of the oxidative PPP involves the

decarboxylation of C1. This breaks the ¹³C-¹³C bond. The remaining five-carbon sugar can

then re-enter glycolysis, leading to a scrambling of the C2 label and the production of M+1

and M+2 labeled pyruvate.[8]

By measuring the relative abundances of unlabeled, M+1, and M+2 pyruvate, researchers can

precisely calculate the proportion of glucose that entered each pathway.[7][8]
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Tracer Input

Glycolysis Pentose Phosphate Pathway

Analytical Readout (Mass Spec)

[1,2-¹³C₂]Glucose
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Glucose-6-P (M+2) Glucose-6-P (M+2)

Fructose-1,6-BP (M+2)

Pyruvate (M+2)

Lactate (M+2)
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 Oxidative PPP
(C1 removed)

Pyruvate (M+1)
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Experimental Protocol: ¹³C-Glucose Tracing in
Cultured Cells
This protocol provides a general framework for conducting a stable isotope tracing experiment

in adherent mammalian cells.

1. Materials and Reagents:

Basal medium deficient in glucose (e.g., DMEM, Gibco #A1443001).

Dialyzed Fetal Bovine Serum (dFBS) to minimize unlabeled glucose and amino acids.

Stable isotope tracer: D-[1,2-¹³C₂]Glucose (e.g., Cambridge Isotope Laboratories, CLM-504).

Phosphate-Buffered Saline (PBS), ice-cold.

Metabolite Extraction Solvent: 80% Methanol / 20% Water, pre-chilled to -80°C.

Cell scrapers.

Microcentrifuge tubes.

2. Cell Culture and Labeling:

Seed cells in multi-well plates (e.g., 6-well plates) and grow to the desired confluency

(typically 70-80%).

Prepare the labeling medium: Supplement the glucose-free basal medium with dFBS,

necessary amino acids, and the ¹³C-glucose tracer at a physiological concentration (e.g., 5-

10 mM).

Aspirate the standard culture medium from the cells.

Gently wash the cells once with pre-warmed PBS to remove residual medium.

Add the pre-warmed ¹³C labeling medium to the cells.
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Incubate for a duration sufficient to approach isotopic steady state. This time varies by cell

type and pathway; glycolytic intermediates label within minutes, while TCA cycle

intermediates may take hours.[8] An initial time-course experiment (e.g., 0, 4, 8, 24 hours) is

recommended.[16]

3. Metabolite Extraction:

Place the cell culture plate on ice.

Aspirate the labeling medium.

Quickly wash the cells with a generous volume of ice-cold PBS to remove extracellular

metabolites.

Immediately add the pre-chilled (-80°C) 80% methanol extraction solvent to the well (e.g., 1

mL for a 6-well plate).

Use a cell scraper to scrape the cells into the solvent.

Transfer the cell lysate/solvent mixture to a pre-chilled microcentrifuge tube.

Vortex thoroughly and centrifuge at maximum speed for 10-15 minutes at 4°C to pellet

protein and cell debris.

Transfer the supernatant, which contains the polar metabolites, to a new tube.

Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac).

4. Sample Analysis:

The dried metabolite pellets are now ready for analysis.

Resuspend the samples in a suitable solvent for the analytical platform.

Analyze the isotopic enrichment of target metabolites using Liquid Chromatography-Mass

Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[9]
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Conclusion
The choice of a stable isotope tracer is a critical decision in the design of metabolism studies.

While uniformly labeled [U-¹³C₆]glucose is a robust tool for general carbon tracing, tracers with

specific labeling patterns, such as D-[1,2-¹³C₂]glucose, provide indispensable advantages for

dissecting fluxes through intersecting pathways.[5] It offers unparalleled precision in quantifying

the relative activities of glycolysis and the pentose phosphate pathway. The potential

development and availability of dual-labeled tracers like D-Glucose-¹³C₂,d₂ could further

enhance our ability to link carbon metabolism with cellular redox state, opening new avenues

for understanding metabolic regulation in health and disease. Researchers should carefully

consider their biological questions to select the tracer that will yield the most insightful and

unambiguous data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

